![molecular formula C21H26N2O3S B4115489 N-(2,5-dimethylphenyl)-1-[(4-methylphenyl)sulfonyl]-3-piperidinecarboxamide](/img/structure/B4115489.png)
N-(2,5-dimethylphenyl)-1-[(4-methylphenyl)sulfonyl]-3-piperidinecarboxamide
Overview
Description
N-(2,5-dimethylphenyl)-1-[(4-methylphenyl)sulfonyl]-3-piperidinecarboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound, also known as MDL-100,907, is a selective antagonist of the serotonin 5-HT2A receptor. It has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.
Mechanism of Action
N-(2,5-dimethylphenyl)-1-[(4-methylphenyl)sulfonyl]-3-piperidinecarboxamide acts as a selective antagonist of the serotonin 5-HT2A receptor. This means that it binds to the receptor and prevents it from being activated by serotonin. By blocking the activity of this receptor, this compound can alter the functioning of various physiological processes that are regulated by serotonin.
Biochemical and Physiological Effects
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to alter the activity of various neurotransmitter systems, including dopamine, norepinephrine, and acetylcholine. It has also been found to affect the functioning of various brain regions, including the prefrontal cortex, hippocampus, and amygdala.
Advantages and Limitations for Lab Experiments
N-(2,5-dimethylphenyl)-1-[(4-methylphenyl)sulfonyl]-3-piperidinecarboxamide has several advantages for use in lab experiments. It is a highly selective antagonist of the serotonin 5-HT2A receptor, which means that it can be used to investigate the specific role of this receptor in various physiological processes. It is also a potent antagonist, which means that it can be used at relatively low concentrations.
One limitation of this compound is that it is a relatively complex compound to synthesize, which can make it difficult to obtain in large quantities. It also has a relatively short half-life, which can make it difficult to use in long-term experiments.
Future Directions
There are several future directions for research involving N-(2,5-dimethylphenyl)-1-[(4-methylphenyl)sulfonyl]-3-piperidinecarboxamide. One area of interest is the role of the serotonin 5-HT2A receptor in the development of psychiatric disorders, such as schizophrenia and depression. Another area of interest is the potential therapeutic applications of this compound in the treatment of these disorders.
In addition, researchers are investigating the potential use of this compound as a tool for investigating the role of the serotonin 5-HT2A receptor in various physiological processes. This includes the regulation of sleep, appetite, and pain perception.
Conclusion
In conclusion, this compound is a valuable tool for scientific research due to its selective antagonism of the serotonin 5-HT2A receptor. It has been found to have a wide range of biochemical and physiological effects, making it a useful tool for investigating the role of this receptor in various physiological processes. While there are some limitations to its use, there are many potential future directions for research involving this compound.
Scientific Research Applications
N-(2,5-dimethylphenyl)-1-[(4-methylphenyl)sulfonyl]-3-piperidinecarboxamide has been extensively studied for its potential applications in scientific research. It has been found to be a useful tool for investigating the role of the serotonin 5-HT2A receptor in various physiological processes. This receptor is involved in the regulation of mood, cognition, and perception, making it a key target for research in the fields of neuroscience and psychiatry.
properties
IUPAC Name |
N-(2,5-dimethylphenyl)-1-(4-methylphenyl)sulfonylpiperidine-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O3S/c1-15-7-10-19(11-8-15)27(25,26)23-12-4-5-18(14-23)21(24)22-20-13-16(2)6-9-17(20)3/h6-11,13,18H,4-5,12,14H2,1-3H3,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRGJPGXNZWDDDB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCCC(C2)C(=O)NC3=C(C=CC(=C3)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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